Cas no 1135491-95-0 ((αS,3aS,4S,6S,7aR)-α-Butylhexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole-2-methanamine 2,2,2-Trifluoroacetate)

• Product Name: (αS,3aS,4S,6S,7aR)-α-Butylhexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole-2-methanamine 2,2,2-Trifluoroacetate
• CAS No: 1135491-95-0
• MF: C₁₇H₂₉BF₃NO₄
• MW: 379.222676038742
• CID: 1061432
• PubChem ID: 131667632
• Update Time: 2025-04-20

(αS,3aS,4S,6S,7aR)-α-Butylhexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole-2-methanamine 2,2,2-Trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• (αS,3aS,4S,6S,7aR)-α-Butylhexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole-2-methanamine 2,2,2-Trifluoroacetate
• (αS,3aS,4S,6S,7aR)-α-Butylhexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole-2-methanamin
• (αS,3aS,4S,6S,7aR)-α-Butylhexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole-2-methanamine 2,2,2-Trifluoroac...
• 2,2,2-Trifluoroacetic acid;(1S)-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]pentan-1-amine
• (alphaS,3aS,4S,6S,7aR)-alpha-Butylhexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole-2-methanamin
• (alphaS,3aS,4S,6S,7aR)-alpha-Butylhexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole-2-methanamine 2,2,2-Trifluoroacetate
• 1135491-95-0

• Inchi： 1S/C15H28BNO2.C2HF3O2/c1-5-6-7-13(17)16-18-12-9-10-8-11(14(10,2)3)15(12,4)19-16;3-2(4,5)1(6)7/h10-13H,5-9,17H2,1-4H3;(H,6,7)/t10-,11-,12+,13+,15-;/m0./s1
• InChI Key： CNKRRLISCPEPHN-AJQRTZQTSA-N
• SMILES： FC(C(=O)O)(F)F.O1B([C@@H](CCCC)N)O[C@@H]2C[C@@H]3C[C@H]([C@]12C)C3(C)C

Computed Properties

• Exact Mass: 379.2141731g/mol
• Monoisotopic Mass: 379.2141731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Solubility: Ethyl Acetate

(αS,3aS,4S,6S,7aR)-α-Butylhexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole-2-methanamine 2,2,2-Trifluoroacetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)